Cas no 2137086-27-0 ((3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid
• CAS No: 2137086-27-0
• MF: C₁₉H₂₁NO₆
• MW: 359.37314581871
• CID: 6108946
• PubChem ID: 165800018
• Update Time: 2025-06-15

(3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-(2,6-dimethoxyphenyl)propanoic acid
• 2137086-27-0
• EN300-1163182

• Inchi： 1S/C19H21NO6/c1-24-15-9-6-10-16(25-2)18(15)14(11-17(21)22)20-19(23)26-12-13-7-4-3-5-8-13/h3-10,14H,11-12H2,1-2H3,(H,20,23)(H,21,22)/t14-/m1/s1
• InChI Key： GRIIOPUHRPETGA-CQSZACIVSA-N
• SMILES： O(C)C1C=CC=C(C=1[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 359.13688739g/mol
• Monoisotopic Mass: 359.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 94.1Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid

Comprehensive Overview of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid (CAS No. 2137086-27-0)

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid (CAS No. 2137086-27-0) is a chiral carboxylic acid derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2,6-dimethoxyphenyl group and a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers are increasingly interested in this compound due to its role in peptide synthesis, enzyme inhibition studies, and drug discovery.

One of the most searched questions in the field of organic chemistry is: "What are the applications of Cbz-protected amino acids?" This compound addresses this query directly, as the benzyloxycarbonyl group is widely used to protect amines during multi-step organic synthesis. The 2,6-dimethoxyphenyl moiety further enhances its utility, as this aromatic system is known to influence molecular recognition and binding affinity in drug design. These features align with current trends in targeted therapy and precision medicine, where researchers seek structurally diverse building blocks.

From a synthetic perspective, the chiral center at the 3-position of the propanoic acid chain is critical for stereoselective reactions. This aspect is particularly relevant to asymmetric catalysis, a hot topic in modern chemistry. The compound’s high enantiomeric purity makes it suitable for developing chiral drugs or catalysts, which are often searched in conjunction with terms like "enantioselective synthesis" and "chiral auxiliaries." Its solubility in common organic solvents also facilitates its use in high-throughput screening platforms.

Another trending topic in biochemical research is the optimization of prodrugs. The carboxylic acid functionality in this compound allows for further derivatization into esters or amides, which are common strategies in prodrug design. This adaptability answers frequent search queries such as "how to improve drug bioavailability" and "prodrug activation mechanisms." Additionally, the dimethoxy substitution pattern on the phenyl ring is associated with enhanced metabolic stability, a key consideration in medicinal chemistry.

In the context of green chemistry, researchers are exploring eco-friendly methods to synthesize such intermediates. The demand for sustainable synthetic routes has grown, as reflected in searches for "microwave-assisted synthesis" or "biocatalytic approaches." While this compound is traditionally prepared via solution-phase chemistry, recent advancements in flow chemistry could offer more efficient alternatives. This aligns with industry efforts to reduce waste and energy consumption.

Analytical characterization of (3R)-3-{(benzyloxy)carbonylamino}-3-(2,6-dimethoxyphenyl)propanoic acid typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for pharmaceutical manufacturers. The compound’s UV absorbance properties, attributed to the aromatic system, also make it detectable in LC-MS assays, a technique frequently searched in bioanalytical method development.

In summary, CAS No. 2137086-27-0 represents a versatile tool for researchers working on peptide mimetics, enzyme inhibitors, and chiral synthesis. Its structural features cater to multiple contemporary research themes, from drug delivery to catalytic asymmetric synthesis. As the scientific community continues to explore structure-activity relationships and green synthetic methods, this compound is poised to remain a topic of interest in both academic and industrial settings.